Cas no 130518-03-5 (Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester)

• Product Name: Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester
• CAS No: 130518-03-5
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• MDL: MFCD32852055
• CID: 5188105
• Update Time: 2025-06-26

Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl ester
• tert-Butyl 2-(1-methoxy-1-oxopropan-2-yl)hydrazinecarboxylate
• methyl 2-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]propanoate
• tert-butyl 2-(2-methoxy-1-methyl-2-oxoethyl)hydrazinecarboxylate
• Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester

• MDL： MFCD32852055
• Inchi： 1S/C9H18N2O4/c1-6(7(12)14-5)10-11-8(13)15-9(2,3)4/h6,10H,1-5H3,(H,11,13)
• InChI Key： NRZCDZXAVTXLQE-UHFFFAOYSA-N
• SMILES： O(C(NNC(C(=O)OC)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• XLogP3: 1
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester

Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester and CAS No. 130518-03-5: A Comprehensive Review

Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester is a complex organic compound with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS number 130518-03-5, has garnered attention due to its unique structural properties and potential biological activities. The molecule features a carboxylic acid moiety linked to a hydrazine derivative, further substituted with an 2-methoxy-1-methyl-2-oxoethyl group and a 1,1-dimethylethyl ester group. Such structural complexity makes it a valuable candidate for various synthetic and medicinal chemistry applications.

The compound's structure is characterized by its highly functionalized side chains, which contribute to its reactivity and potential utility in drug design. The presence of the hydrazinecarboxylic acid moiety suggests that it may participate in hydrogen bonding interactions, a feature that is often exploited in the development of bioactive molecules. Additionally, the 1,1-dimethylethyl ester group provides stability to the molecule while allowing for further derivatization if needed.

In recent years, there has been growing interest in the development of novel hydrazine derivatives due to their potential pharmacological properties. Hydrazinecarboxylic acid derivatives have been explored for their roles in various biological processes, including enzyme inhibition and anti-inflammatory effects. The specific substitution pattern in Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester may confer unique biological activities that are yet to be fully elucidated.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 2-methoxy-1-methyl-2-oxoethyl group is particularly challenging due to its strained ether structure, which necessitates careful optimization to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production of such complex molecules, making them more accessible for research purposes.

The compound's potential applications extend beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of more complex molecules with tailored properties. Researchers have been exploring its use in the development of novel materials and catalysts, where its functional groups can be leveraged to enhance reactivity and selectivity.

The latest research on hydrazine derivatives has highlighted their role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. Studies have shown that certain hydrazinecarboxylic acid derivatives can interact with target proteins in ways that disrupt disease-causing mechanisms. While further research is needed to fully understand the mechanisms of action, these findings suggest that compounds like Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester could serve as lead compounds for future drug development.

In conclusion, Hydrazinecarboxylic acid, 2-(2-methoxy-1-methyl-2-oxoethyl)-,1,1-dimethylethyl ester (CAS No. 130518-03-5) is a structurally complex and versatile compound with significant potential in pharmaceutical and chemical research. Its unique substitution pattern and functional groups make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most challenging problems in medicine and materials science.